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Disclaimer: The initial topic of "1-Cyclobutylpropane-2-sulfonyl chloride” did not yield a
specific PubChem Compound Identifier (CID), suggesting it may be a novel or less-
documented compound. This guide will therefore focus on the closely related and well-
characterized molecule, Cyclobutanesulfonyl chloride (PubChem CID: 22636930), to provide a
comprehensive and technically robust resource for researchers, scientists, and drug
development professionals. The principles and reactions discussed herein are broadly
applicable to the synthesis and reactivity of other aliphatic sulfonyl chlorides.

Introduction: The Strategic Importance of
Cyclobutane Moieties in Medicinal Chemistry

The cyclobutane ring, once considered a synthetic curiosity, has emerged as a valuable
structural motif in modern drug discovery.[1][2][3] Its unique, puckered three-dimensional
conformation offers a scaffold that can impart significant advantages in medicinal chemistry.[1]
[2] When incorporated into drug candidates, the cyclobutane moiety can enhance metabolic
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stability, improve potency and selectivity by orienting pharmacophoric groups in a more rigid
conformation, and serve as a bioisostere for other cyclic or aromatic systems.[1][2][3]

Cyclobutanesulfonyl chloride serves as a key building block for introducing this desirable
functionality into a wide range of molecular architectures. As a reactive sulfonyl chloride, it
readily participates in nucleophilic substitution reactions to form sulfonamides and sulfonate
esters, two functional groups of immense importance in pharmaceuticals. This guide provides
an in-depth exploration of the synthesis, reactivity, and potential applications of
cyclobutanesulfonyl chloride, underpinned by established chemical principles and supported by
detailed experimental insights.

Physicochemical Properties of Cyclobutanesulfonyl
Chloride

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in research and development. The key computed properties of
Cyclobutanesulfonyl chloride are summarized below.

Property Value Source

PubChem CID 22636930 PubCheml[4]
Molecular Formula C4H7CIO2S PubCheml[4]
Molecular Weight 154.62 g/mol PubChem[4]
IUPAC Name cyclobutanesulfonyl chloride PubChem[4]
SMILES C1CC(C1)S(=0)(=0)Cl PubChem[4]

REWZIICPWFGXJJ-
InChiKey PubCheml[4]
UHFFFAOYSA-N

Physical Form Liquid Sigma-Aldrich

Purity 95% Sigma-Aldrich
Inert atmosphere, room ) )

Storage Temperature Sigma-Aldrich
temperature
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Synthesis of Cyclobutanesulfonyl Chloride: A
Mechanistic Approach

The synthesis of sulfonyl chlorides is a well-established field, with oxidative chlorination of
thiols or their derivatives being a common and effective strategy.[5][6][7] These methods offer
high yields and can be performed under relatively mild conditions.

Conceptual Synthetic Pathway: Oxidative Chlorination
of Cyclobutanethiol

A plausible and efficient laboratory-scale synthesis of cyclobutanesulfonyl chloride involves the
oxidative chlorination of cyclobutanethiol. Several reagent systems can accomplish this
transformation, with a combination of hydrogen peroxide (Hz02) and a chlorine source being a
green and effective option.[8][9]

Products
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Reactants g., H20, NaCl)

Cyclobutanethiol W
//: Cyclobutanesulfonyl Chloride

Oxidizing & Chlorinating Agents ||
(e.g., H202/SOCI2 or NaCIlO2/HCI)
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Caption: Generalized synthetic workflow for Cyclobutanesulfonyl chloride.

Exemplary Experimental Protocol

The following protocol is a representative procedure based on modern oxidative chlorination
methods for the synthesis of sulfonyl chlorides from thiols.[7][8]
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Materials:

Cyclobutanethiol

Hydrogen peroxide (30% solution)

Thionyl chloride (SOCI2) or Zirconium tetrachloride (ZrCls) as a catalyst[6][8]
Acetonitrile (anhydrous)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve cyclobutanethiol (1.0 eq) in anhydrous
acetonitrile.

Reagent Addition: Cool the solution in an ice bath. To this, slowly add hydrogen peroxide (3.0
eq).[8] If using a catalyst like ZrCla, it would be added at this stage.[6][7] Subsequently, add
thionyl chloride (1.0 eq) dropwise, maintaining the temperature below 10 °C.[8]

Reaction: Allow the reaction mixture to stir at room temperature. The reaction progress
should be monitored by Thin Layer Chromatography (TLC). These reactions are often rapid,
with high conversions observed in a short period.[6][8]

Work-up: Upon completion, quench the reaction by the slow addition of cold water. Transfer
the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

Purification: Wash the combined organic layers with saturated sodium bicarbonate solution,
followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude cyclobutanesulfonyl chloride.
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» Final Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel.

Self-Validation: The purity of the final product should be assessed by *H NMR, 3C NMR, and
mass spectrometry. The presence of the characteristic sulfonyl chloride peak in the IR
spectrum would also confirm the successful synthesis.

Core Reactivity: A Gateway to Diverse Functionality

The reactivity of cyclobutanesulfonyl chloride is dominated by the electrophilic nature of the
sulfur atom.[10] The two oxygen atoms and the chlorine atom strongly withdraw electron
density, making the sulfur atom susceptible to attack by nucleophiles. The chloride ion is an
excellent leaving group, facilitating these substitution reactions.[10]

Sulfonamide Formation: A Cornerstone of Medicinal
Chemistry

The reaction of sulfonyl chlorides with primary or secondary amines is a robust and widely
utilized method for the synthesis of sulfonamides.[10] This functional group is a key component
of numerous pharmaceuticals, including antibiotics, diuretics, and anticonvulsants.

(Cyclobutanesulfonyl Chloride\ ﬁ:’rimary or Secondary Amine\ ( Base w
k C4H7SO02ClI ) k RIR2NH ) Qe.g., Pyridine, Triethylamineﬂ
Nucleophilic Attack Neutralization
Y

Cyclobutane Sulfonamide
HCI Byproduct
C4H7SO2NR1R2

Click to download full resolution via product page
Caption: Reaction pathway for the synthesis of cyclobutane sulfonamides.

Experimental Insight: This reaction is typically carried out in the presence of a non-nucleophilic
base, such as pyridine or triethylamine, to neutralize the hydrochloric acid byproduct.[10] The
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choice of solvent is often an aprotic solvent like dichloromethane or tetrahydrofuran.

Sulfonate Ester Formation: Activating Hydroxyl Groups

Cyclobutanesulfonyl chloride reacts readily with alcohols in the presence of a base to form
sulfonate esters.[10] This transformation is of great synthetic utility as it converts a poor leaving
group (the hydroxyl group) into an excellent leaving group (the cyclobutanesulfonate group),
facilitating subsequent nucleophilic substitution or elimination reactions.

Applications in Drug Discovery and Development

The incorporation of the cyclobutanesulfonyl moiety into molecular scaffolds offers a compelling
strategy for drug discovery professionals.

» Scaffold Hopping and Bioisosterism: The cyclobutane ring can serve as a non-aromatic, rigid
bioisostere for phenyl rings or other cyclic systems, potentially improving pharmacokinetic
properties such as solubility and metabolic stability.[1][3]

» Access to Novel Chemical Space: As a building block, cyclobutanesulfonyl chloride provides
access to novel chemical entities with unique three-dimensional shapes, which can lead to
improved interactions with biological targets.[2]

e Fine-tuning Physicochemical Properties: The sulfonamide linkage derived from
cyclobutanesulfonyl chloride can be strategically employed to modulate the acidity and
hydrogen bonding capacity of a molecule, which are critical for target binding and cell
permeability.

One notable application of cyclobutanesulfonyl chloride is in the development of chemical tools
for studying specific biological pathways. For instance, it has been used in the development of
a chemical toolset for studying the paralog-specific function of IRE1, an enzyme involved in the
unfolded protein response.[11]

Safety and Handling

Cyclobutanesulfonyl chloride is a reactive chemical and should be handled with appropriate
safety precautions in a well-ventilated fume hood. It is classified as harmful if swallowed and
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causes severe skin burns and eye damage.[4] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

Cyclobutanesulfonyl chloride is a valuable and versatile reagent for researchers, medicinal

chemists, and drug development professionals. Its ability to introduce the structurally significant

cyclobutane ring and the pharmaceutically important sulfonamide functional group makes it a

powerful tool for the synthesis of novel molecular entities with therapeutic potential. A thorough

understanding of its synthesis, reactivity, and handling is crucial for leveraging its full potential

in the pursuit of new and improved medicines.

References

Yang, Z., Zheng, Y., & Xu, J. (2013). Simple Synthesis of Sulfonyl Chlorides from Thiol
Precursors and Derivatives by NaClO2-Mediated Oxidative Chlorosulfonation. Synlett,
24(16), 2165-2169. [Link]

A novel, practical synthesis of sulfonyl chlorides from thiol and disulfide derivatives. (n.d.).
[Link]

Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl
Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287-9291. [Link]

Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct conversion of thiols to sulfonyl
chlorides and sulfonamides. ResearchGate. [Link]

King, J. F., & Lam, J. Y. L. (1993). Benzenesulfonyl chloride with primary and secondary
amines in aqueous media — Unexpected high conversions to sulfonamides at high pH.
Scilit. [Link]

Le-Coz, S., et al. (2022). Selective Late-Stage Sulfonyl Chloride Formation from
Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 61(23),
€202202263. [Link]

Crossley, S. W. M, et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids
and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/22636930
https://www.organic-chemistry.org/abstracts/lit3/158.shtm
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2007-983803
https://www.organic-chemistry.org/abstracts/lit2/375.shtm
https://www.researchgate.net/publication/26781292_Direct_Conversion_of_Thiols_to_Sulfonyl_Chlorides_and_Sulfonamides
https://www.scilit.net/article/c57170566b7235a9753e20600122394a
https://onlinelibrary.wiley.com/doi/10.1002/anie.202202263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Society, 145(39), 21376-21383. [Link]

e PubChem. (n.d.). Cyclobutanesulfonyl chloride. National Center for Biotechnology
Information. [Link]

e PubChem. (n.d.). Cyclobutyl methane sulfonyl chloride. National Center for Biotechnology
Information. [Link]

o van der Kolk, R., et al. (2021). Cyclobutanes in Small-Molecule Drug Candidates.
ChemMedChem, 17(1), e202100433. [Link]

e Wang, Y., et al. (2025). Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for
chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes. Chemical
Science, 16(1), 123-130. [Link]

o van der Kolk, R., et al. (2021). Cyclobutanes in Small-Molecule Drug Candidates. Radboud
Repository. [Link]

e PubChem. (n.d.). Cyclopentanesulfonyl chloride. National Center for Biotechnology
Information. [Link]

e Chemsrc. (2025). Cyclobutanesulfonyl chloride | CAS#:338453-16-0. [Link]

e PubChem. (n.d.). Cyclobutanecarbonyl chloride. National Center for Biotechnology
Information. [Link]

e PubChem. (n.d.). Cyclopropanesulfonyl chloride. National Center for Biotechnology
Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyclobutanes in Small-Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubs.acs.org/doi/10.1021/jacs.3c07670
https://pubchem.ncbi.nlm.nih.gov/compound/22636930
https://pubchem.ncbi.nlm.nih.gov/compound/122197699
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8797960/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11291802/
https://repository.ubn.ru.nl/handle/2066/236968
https://pubchem.ncbi.nlm.nih.gov/compound/3717197
https://www.chemsrc.com/en/cas/338453-16-0_1179830.html
https://pubchem.ncbi.nlm.nih.gov/compound/78705
https://pubchem.ncbi.nlm.nih.gov/compound/2760919
https://www.benchchem.com/product/b13239712?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent
synthesis of difluoroalkylated cyclobutenes and cyclobutanes - PMC [pmc.ncbi.nim.nih.gov]

3. repository.ubn.ru.nl [repository.ubn.ru.nl]

4. Cyclobutanesulfonyl chloride | C4H7CIO2S | CID 22636930 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. organic-chemistry.org [organic-chemistry.org]
6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
7. pdf.benchchem.com [pdf.benchchem.com]

8. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-
chemistry.org]

9. researchgate.net [researchgate.net]
10. pdf.benchchem.com [pdf.benchchem.com]
11. CYCLOBUTANESULFONYL CHLORIDE | 338453-16-0 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Cyclobutanesulfonyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13239712/docs#an-in-depth-technical-guide-to-
cyclobutanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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